Cas no 127728-55-6 (Ethanone,2,2-dichloro-1-(3-fluorophenyl)-)
127728-55-6 structure
Product Name:Ethanone,2,2-dichloro-1-(3-fluorophenyl)-
CAS No:127728-55-6
MF:C8H5Cl2FO
MW:207.02910399437
CID:103102
PubChem ID:21620582
Update Time:2025-04-18
Ethanone,2,2-dichloro-1-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2-dichloro-1-(3-fluorophenyl)-
- 2,2-dichloro-1-(3-fluorophenyl)ethanone
- Ethanone, 2,2-dichloro-1-(3-fluorophenyl)- (9CI)
- Ethanone, 2,2-dichloro-1-(3-fluorophenyl)-
- DTXSID60616388
- MFCD13173073
- 127728-55-6
- 2,2-Dichloro-1-(3-fluorophenyl)ethan-1-one
- SCHEMBL3269025
-
- Inchi： 1S/C8H5Cl2FO/c9-8(10)7(12)5-2-1-3-6(11)4-5/h1-4,8H
- InChI Key： BEJZYEWWHZJNEX-UHFFFAOYSA-N
- SMILES： ClC(C(C1C=CC=C(C=1)F)=O)Cl
Computed Properties
- Exact Mass: 205.97025
- Monoisotopic Mass: 205.9701483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,2,2-dichloro-1-(3-fluorophenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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